Cas no 2097949-99-8 (Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone)

• Product Name: Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone
• CAS No: 2097949-99-8
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5044588
• Update Time: 2025-06-19

Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone Chemical and Physical Properties

Names and Identifiers

• piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone
• 2-oxa-7-azaspiro[3.5]nonan-7-yl(piperidin-2-yl)methanone
• Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone

• Inchi： 1S/C13H22N2O2/c16-12(11-3-1-2-6-14-11)15-7-4-13(5-8-15)9-17-10-13/h11,14H,1-10H2
• InChI Key： UORBYCNAMCOBAX-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCN(C(C1CCCCN1)=O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6

Additional information on Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone

Introduction to Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone (CAS No. 2097949-99-8)

Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone, with the chemical identifier CAS No. 2097949-99-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate spirocyclic structure, which combines a piperidine ring with a 2-oxa-7-azaspiro[3.5]nonane core. The unique arrangement of these structural elements imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in drug development.

The molecular structure of Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone is highly complex, featuring a spirocyclic framework that links two heterocyclic rings through a single carbon atom. This spirocyclic connectivity introduces conformational flexibility, which can be exploited to modulate the compound's biological activity. The presence of both piperidine and azaspiro rings suggests potential interactions with biological targets, including enzymes and receptors, which are critical for therapeutic intervention.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic core in Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone is particularly noteworthy, as it combines the advantages of both piperidine and azaspiro moieties. Piperidine rings are well-known for their role in drug design, often serving as pharmacophores in various therapeutic agents due to their favorable pharmacokinetic properties. On the other hand, azaspiro compounds have shown promise in modulating neurological and cardiovascular functions.

Recent studies have highlighted the potential of spirocyclic compounds in addressing various therapeutic challenges. For instance, research has demonstrated that spirocyclic structures can enhance the solubility and bioavailability of drug candidates, which is crucial for their clinical efficacy. Additionally, the rigid conformation provided by spirocyclic frameworks can improve the binding affinity of molecules to their targets, leading to more potent and selective pharmacological activity.

The synthesis of Piperidin-2-yl(2-oxa-7-azaspiro[3.5]nonan-7-yl)methanone presents significant challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such intricate molecules with increasing efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving the desired molecular architecture with high precision.

The pharmacological profile of Piperidin-2-yl(2-oxa-spiro[3.5]nonan -7 - ylmethanone is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. The compound's ability to interact with multiple targets makes it a versatile scaffold for drug discovery. Researchers are exploring its potential in treating neurological disorders, where modulation of neurotransmitter systems is key. Additionally, its structural features may make it suitable for applications in anti-inflammatory and anti-cancer therapies.

In conclusion, Piperidin - 2 - yl ( 2 - oxa - 7 - azaspiro [ 3 . 5 ] non an - 7 - ylmeth an one represents a fascinating molecule with significant therapeutic potential. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of its biological activity continues to grow, this compound is poised to play a crucial role in the discovery of novel therapeutic agents.